Cas no 1806468-96-1 (3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid)

• Product Name: 3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid
• CAS No: 1806468-96-1
• MF: C₁₂H₁₁F₃O₆
• MW: 308.207354784012
• CID: 4939014
• Update Time: 2025-06-30

3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H11F3O6/c13-12(14,15)21-8-4-6(1-2-9(16)17)3-7(5-8)10(18)11(19)20/h3-5,10,18H,1-2H2,(H,16,17)(H,19,20)
• InChI Key： TVIRFIZIMGUIDQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C(=O)O)O)C=C(C=1)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 308.05077255 g/mol
• Monoisotopic Mass: 308.05077255 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104
• Molecular Weight: 308.21

Additional information on 3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid

Research Brief on 3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid (CAS: 1806468-96-1)

Recent studies on 3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid (CAS: 1806468-96-1) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This compound, characterized by its trifluoromethoxy and carboxyethyl functional groups, has garnered attention for its unique chemical properties and biological activity. Researchers are particularly interested in its role in modulating enzyme activity and its potential applications in drug development for inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a selective inhibitor of certain carboxylases. The research demonstrated that 3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid exhibits high binding affinity to target enzymes, with an IC50 value in the low micromolar range. This finding suggests its potential utility in developing therapies for conditions where these enzymes are dysregulated.

Further investigations have focused on the compound's pharmacokinetic properties. A recent preclinical study reported favorable absorption and distribution characteristics, with particular emphasis on its ability to cross biological membranes. The presence of the trifluoromethoxy group appears to enhance both the compound's metabolic stability and its ability to penetrate the blood-brain barrier, making it a promising candidate for central nervous system-targeted therapies.

In the context of synthetic chemistry, several research groups have developed improved methodologies for the production of 3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid. A 2024 paper in Organic Process Research & Development described a novel catalytic process that increases yield while reducing environmental impact. This advancement is particularly significant given the growing demand for sustainable pharmaceutical manufacturing practices.

The compound's potential therapeutic applications continue to expand. Current research is investigating its use in combination therapies, where it may enhance the efficacy of existing drugs. Preliminary results from cell-based assays show synergistic effects when combined with certain anti-inflammatory agents, suggesting new avenues for clinical development.

As research progresses, 3-(2-Carboxyethyl)-5-(trifluoromethoxy)mandelic acid remains a compound of significant interest in medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable tool for both basic research and drug discovery efforts. Future studies are expected to further elucidate its mechanism of action and explore additional therapeutic applications.